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Compound of Interest

Compound Name: Cyclosporin B

Cat. No.: B1669522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclosporin B is a cyclic polypeptide with known immunosuppressive and antiviral properties.

As an analogue of the more extensively studied Cyclosporin A, it is a valuable tool in

immunological and virological research. Accurate and reproducible experimental results hinge

on the correct preparation and handling of Cyclosporin B stock solutions. This document

provides a detailed protocol for the preparation, storage, and quality control of Cyclosporin B
stock solutions for research applications.

Physicochemical Properties of Cyclosporin B
A thorough understanding of the physicochemical properties of Cyclosporin B is essential for

its proper handling and use in experimental settings. Key properties are summarized in the

table below.
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Property Value

Molecular Formula C₆₁H₁₀₉N₁₁O₁₂

Molecular Weight 1188.58 g/mol [1][2]

Appearance White to off-white solid[1]

Solubility
Soluble in DMSO, ethanol, methanol, and

acetone.[3][4]

Storage (Powder)
Store at -20°C to -80°C, protected from light and

moisture.

Storage (Stock Solution)
Store in aliquots at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Cyclosporin B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Cyclosporin B in dimethyl

sulfoxide (DMSO).

Materials:

Cyclosporin B powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation: Before handling Cyclosporin B, ensure all necessary PPE is

worn. Work in a chemical fume hood to minimize inhalation risk.

Weighing Cyclosporin B: Tare a sterile microcentrifuge tube or amber glass vial on a

calibrated analytical balance. Carefully weigh the desired amount of Cyclosporin B powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.189 mg of

Cyclosporin B.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Cyclosporin B powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the solution is not completely clear, sonicate the vial for 5-10 minutes in a water bath

sonicator. Visually inspect the solution to ensure all solid material has dissolved.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber glass vials. Store the aliquots at -20°C for short-term storage

(up to 1 month) or -80°C for long-term storage (up to 6 months). Protect from light.

Quality Control
To ensure the accuracy of experimental results, it is recommended to perform quality control

checks on newly prepared stock solutions.

Concentration Verification: The concentration of the Cyclosporin B stock solution can be

verified using UV-Vis spectrophotometry. Cyclosporine A, a closely related compound, has a

maximum absorbance (λmax) at approximately 214 nm in ethanol. A similar wavelength can

be used for Cyclosporin B. A standard curve should be generated with known

concentrations of Cyclosporin B to accurately determine the concentration of the stock

solution.
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Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the reference

method for assessing the purity of cyclosporine solutions. A reversed-phase C18 column with

a mobile phase of acetonitrile and water is commonly used, with detection at around 210 nm.

Safety Precautions
Cyclosporin B is a potent compound and should be handled with care.

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Handle the powder and concentrated solutions in a chemical fume hood to avoid inhalation

of dust or aerosols.

In case of skin or eye contact, flush the affected area with copious amounts of water and

seek medical attention.

Dispose of waste materials according to institutional and local regulations for chemical

waste.

Visualizations
Cyclosporin B Mechanism of Action
The primary mechanism of action for cyclosporins involves the inhibition of the calcineurin

signaling pathway, which is crucial for T-cell activation.
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Caption: Cyclosporin B inhibits T-cell activation by blocking calcineurin.

Experimental Workflow: Preparing and Using
Cyclosporin B Stock Solutions
This diagram outlines a typical workflow from receiving the powdered compound to its use in a

cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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